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Compound of Interest

Compound Name: 3-Bromo-2-chlorothiophene

Cat. No.: B1270748 Get Quote

An In-depth Technical Guide to the Physical Properties of 3-Bromo-2-chlorothiophene

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of 3-
Bromo-2-chlorothiophene, a key intermediate in organic synthesis. The information

presented is intended to support laboratory research, chemical process development, and

safety assessments. All quantitative data is summarized for clarity, and generalized

experimental protocols for key physical measurements are provided.

Chemical Identity and Structure
IUPAC Name: 3-bromo-2-chlorothiophene

CAS Number: 40032-73-3[1][2]

Molecular Formula: C₄H₂BrClS[1][2][3]

Molecular Weight: 197.48 g/mol [1][2]

Synonyms: 2-Chloro-3-bromothiophene, 3-bromo-2-chloro-thiophene[1][2]
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The physical characteristics of 3-Bromo-2-chlorothiophene are critical for its handling,

storage, and application in synthetic chemistry. The following table summarizes its key physical

properties as reported in the literature.

Property Value Source(s)

Appearance
Clear, colorless to yellow or

orange liquid
[2][4]

Boiling Point
70 °C at 9 mmHg73 °C at 11

mmHg195 °C (predicted)
[2][4][5]

Density
1.808 g/mL at 25 °C1.84 g/mL

(Specific Gravity 20/20)
[2][4][5]

Refractive Index (n²⁰/D) 1.6 [2][4][5]

Flash Point 102 °C [4][5]

Purity Typically >97.0% (GC) [4][5]

Storage Temperature

Room temperature,

recommended <15°C in a cool,

dark place

[5]

Detailed Experimental Protocols (Generalized)
While specific experimental reports for determining the physical properties of this exact

compound are not detailed in common literature, the following represents standard laboratory

protocols for such measurements.

Determination of Boiling Point (Reduced Pressure)
The boiling point is a fundamental property for distillation and purification. For compounds like

3-Bromo-2-chlorothiophene, which may have a high boiling point at atmospheric pressure,

vacuum distillation is often employed.

Methodology:
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Apparatus Setup: Assemble a micro-distillation apparatus, including a small round-bottom

flask, a distillation head with a thermometer, a condenser, and a receiving flask. Connect the

apparatus to a vacuum pump with a manometer to monitor the pressure.

Sample Preparation: Place a small volume of 3-Bromo-2-chlorothiophene and a boiling

chip or magnetic stir bar into the distillation flask.

Procedure:

Gradually reduce the pressure within the apparatus to the desired level (e.g., 9-11 mmHg).

Begin heating the distillation flask gently using a heating mantle or oil bath.

Record the temperature at which the liquid boils and a steady stream of condensate is

observed on the thermometer bulb. This temperature is the boiling point at the recorded

pressure.

Data Reporting: The boiling point should be reported along with the pressure at which it was

measured (e.g., 73 °C / 11 mmHg).[4][5]

Determination of Density
Density is a crucial parameter for reagent measurement and process calculations.

Methodology:

Apparatus: A pycnometer (specific gravity bottle) of a known volume and a calibrated

analytical balance are required.

Procedure:

Measure the mass of the clean, dry pycnometer.

Fill the pycnometer with the sample liquid (3-Bromo-2-chlorothiophene), ensuring no air

bubbles are present. The temperature should be controlled, typically at 25 °C.[2]

Measure the mass of the filled pycnometer.
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The mass of the liquid is the difference between the two measurements.

Calculation: Density (ρ) is calculated using the formula:

ρ = mass / volume

The result is reported in g/mL at the specified temperature.

Determination of Refractive Index
The refractive index is a characteristic property useful for identifying and assessing the purity of

a liquid sample.

Methodology:

Apparatus: A calibrated refractometer (e.g., an Abbé refractometer) is used. The instrument

should be temperature-controlled, typically to 20 °C.

Procedure:

Calibrate the refractometer using a standard of known refractive index (e.g., distilled

water).

Place a few drops of 3-Bromo-2-chlorothiophene onto the prism of the refractometer.

Close the prism and allow the sample to reach thermal equilibrium.

Adjust the instrument to bring the dividing line between the light and dark fields into sharp

focus at the crosshairs.

Data Reading: Read the refractive index value directly from the instrument's scale. The value

is reported as n²⁰/D, indicating measurement at 20°C using the sodium D-line.[2]

Visualized Workflows and Relationships
The following diagrams illustrate the logical flow of characterizing a chemical substance and

the interrelation of its physical properties.
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Workflow for Physical Property Characterization

Sample Acquisition & Preparation

Property Measurement

Data Analysis & Reporting

Obtain Sample
(3-Bromo-2-chlorothiophene)

Assess Purity (e.g., GC/NMR)

Determine Boiling Point Measure Density Measure Refractive Index Determine Flash Point

Compile Data Table

Generate Technical Datasheet Safety Assessment (MSDS)

Click to download full resolution via product page

Caption: A logical workflow for the characterization of a chemical's physical properties.
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Interrelation of Key Physical Properties

3-Bromo-2-chlorothiophene

Boiling Point DensityRefractive Index

Safety (Flash Point)Molecular Structure
(C₄H₂BrClS)Purity

influences influencesinfluences determines determinesdetermines
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Caption: Relationship diagram of 3-Bromo-2-chlorothiophene's core physical properties.

Safety and Handling
According to GHS classifications, 3-Bromo-2-chlorothiophene is associated with several

hazards.[1]

Hazard Statements:

H315: Causes skin irritation.[1]

H319: Causes serious eye irritation.[1]

H335: May cause respiratory irritation.[1]

Signal Word: Warning[1]
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Precautionary Measures: Standard laboratory personal protective equipment (PPE),

including safety goggles, gloves, and a lab coat, should be worn. All handling should be

performed in a well-ventilated fume hood.

This guide serves as a technical resource for professionals working with 3-Bromo-2-
chlorothiophene. For all laboratory work, users should consult a comprehensive Safety Data

Sheet (SDS) provided by the supplier.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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